molecular formula C22H21FN6O4S B240283 N-[(4-allyl-5-{[2-(4-methyl-3-nitroanilino)-2-oxoethyl]sulfanyl}-4H-1,2,4-triazol-3-yl)methyl]-2-fluorobenzamide

N-[(4-allyl-5-{[2-(4-methyl-3-nitroanilino)-2-oxoethyl]sulfanyl}-4H-1,2,4-triazol-3-yl)methyl]-2-fluorobenzamide

Cat. No. B240283
M. Wt: 484.5 g/mol
InChI Key: VUFYECCCLXMYCB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-[(4-allyl-5-{[2-(4-methyl-3-nitroanilino)-2-oxoethyl]sulfanyl}-4H-1,2,4-triazol-3-yl)methyl]-2-fluorobenzamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a member of the 1,2,4-triazole family, which is known for its diverse biological activities.

Mechanism of Action

The mechanism of action of N-[(4-allyl-5-{[2-(4-methyl-3-nitroanilino)-2-oxoethyl]sulfanyl}-4H-1,2,4-triazol-3-yl)methyl]-2-fluorobenzamide is not fully understood. However, studies have shown that this compound exerts its antitumor activity by inducing apoptosis through the activation of caspase-3 and caspase-9. It also inhibits cell proliferation by downregulating the expression of cyclin D1 and upregulating the expression of p21. Additionally, this compound inhibits the production of pro-inflammatory cytokines by suppressing the activation of NF-κB.
Biochemical and Physiological Effects
N-[(4-allyl-5-{[2-(4-methyl-3-nitroanilino)-2-oxoethyl]sulfanyl}-4H-1,2,4-triazol-3-yl)methyl]-2-fluorobenzamide has been shown to have several biochemical and physiological effects. This compound has been shown to induce apoptosis in cancer cells, inhibit cell proliferation, and suppress the production of pro-inflammatory cytokines. Additionally, this compound has been shown to have antifungal and antibacterial activity.

Advantages and Limitations for Lab Experiments

The advantages of using N-[(4-allyl-5-{[2-(4-methyl-3-nitroanilino)-2-oxoethyl]sulfanyl}-4H-1,2,4-triazol-3-yl)methyl]-2-fluorobenzamide in lab experiments include its potent antitumor activity, anti-inflammatory activity, and antifungal and antibacterial activity. However, the limitations of using this compound in lab experiments include its complex synthesis method and limited availability.

Future Directions

There are several future directions for research on N-[(4-allyl-5-{[2-(4-methyl-3-nitroanilino)-2-oxoethyl]sulfanyl}-4H-1,2,4-triazol-3-yl)methyl]-2-fluorobenzamide. One direction is to investigate the mechanism of action of this compound in more detail to better understand its antitumor and anti-inflammatory activities. Another direction is to develop more efficient synthesis methods for this compound to increase its availability for research. Additionally, further research is needed to explore the potential therapeutic applications of this compound in other diseases.
In conclusion, N-[(4-allyl-5-{[2-(4-methyl-3-nitroanilino)-2-oxoethyl]sulfanyl}-4H-1,2,4-triazol-3-yl)methyl]-2-fluorobenzamide is a chemical compound that has shown promising results in scientific research for its potential therapeutic applications. The compound has potent antitumor and anti-inflammatory activities and has also been shown to have antifungal and antibacterial activity. However, further research is needed to fully understand the mechanism of action and explore the potential therapeutic applications of this compound.

Synthesis Methods

The synthesis of N-[(4-allyl-5-{[2-(4-methyl-3-nitroanilino)-2-oxoethyl]sulfanyl}-4H-1,2,4-triazol-3-yl)methyl]-2-fluorobenzamide involves a multi-step process. The first step involves the reaction of 4-methyl-3-nitroaniline with ethyl acetoacetate to produce 2-(4-methyl-3-nitroanilino)-2-oxoethyl acetoacetate. The second step involves the reaction of this intermediate with thiosemicarbazide to produce 4-allyl-5-{[2-(4-methyl-3-nitroanilino)-2-oxoethyl]sulfanyl}-4H-1,2,4-triazole-3-thiol. The final step involves the reaction of this intermediate with 2-fluorobenzoyl chloride to produce the final product, N-[(4-allyl-5-{[2-(4-methyl-3-nitroanilino)-2-oxoethyl]sulfanyl}-4H-1,2,4-triazol-3-yl)methyl]-2-fluorobenzamide.

Scientific Research Applications

N-[(4-allyl-5-{[2-(4-methyl-3-nitroanilino)-2-oxoethyl]sulfanyl}-4H-1,2,4-triazol-3-yl)methyl]-2-fluorobenzamide has been the subject of several scientific studies due to its potential therapeutic applications. One study showed that this compound has potent antitumor activity against human breast cancer cells by inducing apoptosis and inhibiting cell proliferation. Another study demonstrated that this compound has anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. Additionally, this compound has been shown to have antifungal and antibacterial activity.

properties

Product Name

N-[(4-allyl-5-{[2-(4-methyl-3-nitroanilino)-2-oxoethyl]sulfanyl}-4H-1,2,4-triazol-3-yl)methyl]-2-fluorobenzamide

Molecular Formula

C22H21FN6O4S

Molecular Weight

484.5 g/mol

IUPAC Name

2-fluoro-N-[[5-[2-(4-methyl-3-nitroanilino)-2-oxoethyl]sulfanyl-4-prop-2-enyl-1,2,4-triazol-3-yl]methyl]benzamide

InChI

InChI=1S/C22H21FN6O4S/c1-3-10-28-19(12-24-21(31)16-6-4-5-7-17(16)23)26-27-22(28)34-13-20(30)25-15-9-8-14(2)18(11-15)29(32)33/h3-9,11H,1,10,12-13H2,2H3,(H,24,31)(H,25,30)

InChI Key

VUFYECCCLXMYCB-UHFFFAOYSA-N

SMILES

CC1=C(C=C(C=C1)NC(=O)CSC2=NN=C(N2CC=C)CNC(=O)C3=CC=CC=C3F)[N+](=O)[O-]

Canonical SMILES

CC1=C(C=C(C=C1)NC(=O)CSC2=NN=C(N2CC=C)CNC(=O)C3=CC=CC=C3F)[N+](=O)[O-]

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.